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Compound of Interest

Compound Name: Oxacyclododecan-2-one

Cat. No.: B161968 Get Quote

For researchers and drug development professionals, meticulous adherence to safety

protocols is paramount, extending from the synthesis and application of novel compounds to

their eventual disposal. This guide provides a detailed, step-by-step framework for the proper

disposal of oxacyclododecan-2-one (CAS No. 1725-03-7), ensuring the safety of laboratory

personnel and the protection of our environment. This document is designed to be a self-

validating system, explaining not just the "how" but the critical "why" behind each procedural

step, grounded in established safety and regulatory standards.

Understanding Oxacyclododecan-2-one: Properties
and Potential Hazards
Before initiating any disposal protocol, a thorough understanding of the subject compound is

essential. Oxacyclododecan-2-one, also known as 11-undecanolide, is a macrocyclic lactone

with the molecular formula C₁₁H₂₀O₂.[1][2][3]

Table 1: Physicochemical Properties of Oxacyclododecan-2-one
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Property Value Source(s)

CAS Number 1725-03-7 [1][3]

Molecular Formula C₁₁H₂₀O₂ [1][2][3]

Molecular Weight 184.28 g/mol [2][3]

Appearance Liquid

Melting Point 2-3 °C [2][4]

Boiling Point 124-126 °C at 13 mmHg [2][4]

Density 0.992 g/mL at 25 °C [2]

Flash Point 110 °C (230 °F) - closed cup [4]

Water Solubility
13.87 mg/L at 25 °C

(estimated)
[5][6]

Hazard Identification: A Critical Assessment
There appears to be some conflicting information regarding the specific hazards of

oxacyclododecan-2-one. While one source indicates no GHS hazard classification, another,

more detailed safety data sheet (SDS) from a major supplier classifies it as follows:

Skin Irritant (Category 2): H315 - Causes skin irritation.[4]

Eye Irritant (Category 2): H319 - Causes serious eye irritation.[4]

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory System: H335 -

May cause respiratory irritation.[4]

Given this information, it is imperative to err on the side of caution and handle

oxacyclododecan-2-one as a hazardous substance. The flash point of 110 °C also classifies it

as a combustible liquid.[4]

The Disposal Workflow: A Step-by-Step Protocol
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The proper disposal of oxacyclododecan-2-one must be conducted in accordance with your

institution's Chemical Hygiene Plan (CHP), a requirement of the OSHA Laboratory Standard

(29 CFR 1910.1450).[7][8][9] This plan will outline specific procedures for hazardous waste

management. The following protocol provides a general, best-practice framework.

Personal Protective Equipment (PPE): Your First Line of
Defense
Due to its irritant properties, appropriate PPE is mandatory when handling oxacyclododecan-
2-one waste.

Eye and Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Use chemically resistant gloves (e.g., nitrile).

Skin and Body Protection: A lab coat or chemical-resistant apron is essential.

Respiratory Protection: If there is a risk of generating aerosols or vapors, especially in a

poorly ventilated area, a respirator with an appropriate cartridge may be necessary.

Waste Segregation: Preventing Unwanted Reactions
Proper segregation of chemical waste is a cornerstone of laboratory safety.

Designated Waste Container: Oxacyclododecan-2-one waste should be collected in a

dedicated, properly labeled container.

Incompatible Materials: Do not mix this waste with strong oxidizing agents, strong acids, or

strong bases. While specific reactivity data is limited, this is a general best practice to

prevent unforeseen chemical reactions.

Containerization and Labeling: Ensuring Clarity and
Compliance
The container used for waste collection must meet specific criteria to ensure safety and

regulatory compliance.[10][11]
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Container Material: Use a chemically compatible container, such as a high-density

polyethylene (HDPE) or glass bottle with a secure, screw-top cap.[11][12]

Container Integrity: The container must be in good condition, free of cracks or leaks.

Labeling: The waste container must be clearly labeled with the words "Hazardous Waste"

and the full chemical name, "Oxacyclododecan-2-one". The label should also include the

date of accumulation and the name of the responsible individual or laboratory.[13][14]

Storage of Chemical Waste: The Satellite Accumulation
Area (SAA)
Laboratories that generate hazardous waste must have a designated Satellite Accumulation

Area (SAA) for the temporary storage of waste containers.[11][13]

Location: The SAA should be at or near the point of waste generation and under the control

of the laboratory personnel.

Container Management: Waste containers in the SAA must be kept closed except when

adding waste.

Spill Containment: It is best practice to store liquid waste containers in secondary

containment to prevent spills.

Final Disposal: Coordination with Environmental Health
and Safety (EHS)
The ultimate disposal of hazardous waste is a regulated process that must be handled by

trained professionals.

Contact EHS: When the waste container is full, or in accordance with your institution's

policies, contact your Environmental Health and Safety (EHS) department to arrange for

pickup.

Do Not Dispose in Sinks or Regular Trash: Oxacyclododecan-2-one is considered toxic to

aquatic life with long-lasting effects.[15] Therefore, it must not be poured down the drain or

disposed of in the regular trash.[10]
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Spill Management Protocol
In the event of a spill, prompt and appropriate action is necessary to mitigate exposure and

environmental contamination.

Alert Personnel: Immediately alert others in the vicinity.

Evacuate and Ventilate: If the spill is large or in a poorly ventilated area, evacuate the

immediate area and increase ventilation.

Don Appropriate PPE: Before attempting to clean the spill, ensure you are wearing the

proper personal protective equipment.

Contain the Spill: For liquid spills, use an inert absorbent material such as vermiculite, sand,

or a commercial sorbent to dike the spill and prevent it from spreading.[16]

Absorb and Collect: Carefully absorb the spilled material with the absorbent.

Containerize Spill Debris: Place the contaminated absorbent and any other contaminated

materials (e.g., paper towels, gloves) into a sealed, properly labeled hazardous waste

container.

Decontaminate the Area: Clean the spill area with soap and water.

Report the Spill: Report the spill to your laboratory supervisor and EHS department, following

your institution's specific reporting procedures.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

oxacyclododecan-2-one.
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Oxacyclododecan-2-one Disposal Workflow
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Caption: Decision workflow for the safe disposal of oxacyclododecan-2-one.
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Conclusion: A Commitment to Safety and
Environmental Stewardship
The proper disposal of oxacyclododecan-2-one is not merely a procedural task but a

reflection of a laboratory's commitment to the safety of its personnel and the preservation of the

environment. By understanding the potential hazards of this compound and adhering to the

systematic disposal protocols outlined in this guide and your institution's Chemical Hygiene

Plan, you contribute to a culture of safety and responsible scientific practice.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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